Cas no 500567-00-0 (Ethanone, 1-[(1S,2R,5R)-2-hydroxy-2-methyl-5-phenylcyclopentyl]-)

• Product name: Ethanone, 1-[(1S,2R,5R)-2-hydroxy-2-methyl-5-phenylcyclopentyl]-
• CAS No: 500567-00-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1555818

Ethanone, 1-[(1S,2R,5R)-2-hydroxy-2-methyl-5-phenylcyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[(1S,2R,5R)-2-hydroxy-2-methyl-5-phenylcyclopentyl]-

• Inchi： 1S/C14H18O2/c1-10(15)13-12(8-9-14(13,2)16)11-6-4-3-5-7-11/h3-7,12-13,16H,8-9H2,1-2H3/t12-,13-,14+/m0/s1
• InChI Key： JEKUKAKPLBQTNW-MELADBBJSA-N
• SMILES： C(=O)([C@H]1[C@H](C2=CC=CC=C2)CC[C@]1(O)C)C

Computed Properties

• Exact Mass: 218.13074

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±42.0 °C(Predicted)
• PSA: 37.3
• pka: 14.54±0.60(Predicted)